Cas no 941913-51-5 (N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide)
N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propan-2-ylsulfonylbenzamide
- N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide
-
- Inchi: 1S/C23H20N2O3S2/c1-15(2)30(27,28)17-13-11-16(12-14-17)22(26)24-19-8-4-3-7-18(19)23-25-20-9-5-6-10-21(20)29-23/h3-15H,1-2H3,(H,24,26)
- InChI Key: PHQOINOADUCMNX-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1C1=NC2=CC=CC=C2S1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1
N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2831-0613-2μmol |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-5μmol |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-10μmol |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-20μmol |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-1mg |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-2mg |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-3mg |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-4mg |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-5mg |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2831-0613-10mg |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(propane-2-sulfonyl)benzamide |
941913-51-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide
Professional Introduction to N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide (CAS No. 941913-51-5)
N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide, a compound with the chemical identifier CAS No. 941913-51-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this substance incorporates key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.
The structural composition of N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide is characterized by the presence of a benzothiazole moiety and a sulfonyl group, both of which are well-documented for their biological activity. The benzothiazole ring system is particularly noteworthy for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonyl group, on the other hand, contributes to the compound's solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.
Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Among these, benzothiazole derivatives have shown remarkable promise in addressing a wide range of diseases. The compound N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide exemplifies this trend by integrating two pharmacologically relevant moieties into a single molecular entity. This dual functionality not only enhances its potential biological activity but also opens up new avenues for structural optimization.
In the realm of drug discovery, the synthesis and characterization of such complex molecules are crucial steps toward identifying lead compounds with therapeutic potential. The benzothiazole moiety in N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. This interaction is often mediated by hydrogen bonding and hydrophobic effects, which can be fine-tuned through structural modifications.
The sulfonyl group in this compound plays a pivotal role in modulating its pharmacokinetic properties. Sulfonyl compounds are known for their high affinity and selectivity towards various biological targets, making them valuable in the development of drugs targeting metabolic disorders, inflammation, and cancer. The presence of the propane-2-sulfonyl moiety in N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide enhances its solubility in both water and organic solvents, facilitating its use in various formulation strategies.
Current research in medicinal chemistry is increasingly focused on developing molecules that exhibit multiple modes of action. This approach can lead to more effective therapies with fewer side effects. The compound N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide aligns with this trend by combining the anti-inflammatory and antimicrobial properties associated with benzothiazole derivatives with the metabolic modulating effects of sulfonyl compounds.
The synthesis of N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core of the molecule. These techniques not only enhance efficiency but also allow for greater flexibility in modifying the structure for optimal biological activity.
Evaluation of the biological activity of N-2-(1,3-benzothiazol-2-yophenyl)-4-(propane - 2 - sulfo ny l ) - ben z am ide has revealed promising results in preclinical studies. The compound has demonstrated significant inhibitory effects on various enzymes and receptors involved in inflammatory pathways. Additionally, it has shown potential as an antimicrobial agent against resistant bacterial strains. These findings underscore its therapeutic relevance and justify further investigation into its clinical applications.
The pharmacokinetic profile of this compound is another area of interest. Studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for systemic administration. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound N - 2 - ( 1 , 3 - b en z o thia z ol - 2 - y l ) p h e n y l - 4 - ( p r o p a n e - 2 - s u l f o n y l ) b e n z am ide serves as a testament to this collaborative approach, bridging the gap between fundamental chemical research and practical therapeutic applications.
In conclusion, N - 2 - ( 1 , 3 - b en z o thia z ol - 2 - y l ) p h e n y l - 4 - ( p r o p a n e - 2 - s u l f o n y l ) b e n z am ide (CAS No . 941913 -51 -5 ) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications . Its integration of pharmacologically relevant moieties makes it an attractive candidate for further exploration in drug discovery . As research continues to uncover new therapeutic targets and mechanisms , compounds like this one will play an increasingly important role in addressing unmet medical needs .
941913-51-5 (N-2-(1,3-benzothiazol-2-yl)phenyl-4-(propane-2-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)